Cas no 2171342-57-5 ((2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-phenylacetic acid)

• Product Name: (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-phenylacetic acid
• CAS No: 2171342-57-5
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6034463
• PubChem ID: 165575167
• Update Time: 2025-06-13

(2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-phenylacetic acid
• 2171342-57-5
• EN300-1539116
• (2S)-2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}-2-phenylacetic acid

• Inchi： 1S/C28H28N2O5/c1-2-18(26(31)30-25(27(32)33)19-10-4-3-5-11-19)16-29-28(34)35-17-24-22-14-8-6-12-20(22)21-13-7-9-15-23(21)24/h3-15,18,24-25H,2,16-17H2,1H3,(H,29,34)(H,30,31)(H,32,33)/t18?,25-/m0/s1
• InChI Key： GNRRLSPDNKUVJW-LYIYLXCWSA-N
• SMILES： O(C(NCC(C(N[C@H](C(=O)O)C1C=CC=CC=1)=O)CC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-phenylacetic acid

Research Briefing on (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-phenylacetic acid (CAS: 2171342-57-5)

In recent years, the compound (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-phenylacetic acid (CAS: 2171342-57-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in peptide synthesis, drug development, and targeted therapies. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and phenylacetic acid moiety makes it a versatile intermediate in the synthesis of complex bioactive molecules.

Recent studies have focused on optimizing the synthesis and purification processes of (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-phenylacetic acid to enhance its yield and purity. Advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to characterize the compound and ensure its suitability for further applications. Researchers have also investigated its stability under various conditions, which is critical for its use in pharmaceutical formulations.

One of the key areas of interest is the role of this compound in peptide synthesis. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its stability and ease of removal under mild conditions. The incorporation of (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-phenylacetic acid into peptide chains has been shown to improve the efficiency of coupling reactions and reduce side reactions, leading to higher yields of desired peptides. This has significant implications for the development of peptide-based therapeutics.

In addition to its applications in peptide synthesis, (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-phenylacetic acid has been explored as a potential building block for small-molecule drugs. Its structural features make it a promising candidate for the design of enzyme inhibitors and receptor modulators. Recent in vitro studies have demonstrated its ability to interact with specific biological targets, suggesting its potential in the treatment of various diseases, including cancer and inflammatory disorders.

Despite these promising findings, challenges remain in the large-scale production and application of (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-phenylacetic acid. Issues such as cost-effectiveness, scalability, and regulatory compliance need to be addressed to fully realize its potential in the pharmaceutical industry. Ongoing research aims to overcome these hurdles and pave the way for its broader adoption in drug development.

In conclusion, (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-phenylacetic acid (CAS: 2171342-57-5) represents a valuable tool in chemical biology and pharmaceutical research. Its versatility in peptide synthesis and potential therapeutic applications make it a compound of significant interest. Future studies will likely focus on further optimizing its synthesis, exploring new applications, and addressing the challenges associated with its use in drug development.